Metaphit Methanesulfonate Salt
Metaphit Methanesulfonate Salt
Brand Name:
Vulcanchem
CAS No.:
99287-12-4
VCID:
VC0015747
InChI:
InChI=1S/C18H24N2S.CH4O3S/c21-15-19-17-9-7-8-16(14-17)18(10-3-1-4-11-18)20-12-5-2-6-13-20;1-5(2,3)4/h7-9,14H,1-6,10-13H2;1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.C1CCC(CC1)(C2=CC(=CC=C2)N=C=S)N3CCCCC3
Molecular Formula:
C19H28N2O3S2
Molecular Weight:
396.6 g/mol
Metaphit Methanesulfonate Salt
CAS No.: 99287-12-4
Reference Standards
VCID: VC0015747
Molecular Formula: C19H28N2O3S2
Molecular Weight: 396.6 g/mol
| CAS No. | 99287-12-4 |
|---|---|
| Product Name | Metaphit Methanesulfonate Salt |
| Molecular Formula | C19H28N2O3S2 |
| Molecular Weight | 396.6 g/mol |
| IUPAC Name | 1-[1-(3-isothiocyanatophenyl)cyclohexyl]piperidine;methanesulfonic acid |
| Standard InChI | InChI=1S/C18H24N2S.CH4O3S/c21-15-19-17-9-7-8-16(14-17)18(10-3-1-4-11-18)20-12-5-2-6-13-20;1-5(2,3)4/h7-9,14H,1-6,10-13H2;1H3,(H,2,3,4) |
| Standard InChIKey | ZASHKPXYYPYQRI-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.C1CCC(CC1)(C2=CC(=CC=C2)N=C=S)N3CCCCC3 |
| Canonical SMILES | CS(=O)(=O)O.C1CCC(CC1)(C2=CC(=CC=C2)N=C=S)N3CCCCC3 |
| Synonyms | 1-(1-[3-Isothiocyanato]phenyl)cyclohexylpiperidine, Methanesulfonate Salt |
| PubChem Compound | 6604126 |
| Last Modified | Nov 12 2021 |
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